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Compound of Interest

Compound Name: Calcitriol-13C3

Cat. No.: B11939766

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Calcitriol-13C3, a stable isotope-labeled
form of Calcitriol, the active metabolite of Vitamin D3. This document details its commercial
availability, provides representative experimental protocols for its synthesis and purification,
and illustrates its key signaling pathway. The information is intended to serve as a valuable
resource for researchers and professionals engaged in drug development and metabolic
research.

Commercial Suppliers and Availability

Calcitriol-13C3 is available from a number of commercial suppliers specializing in research
chemicals and stable isotope-labeled compounds. The availability, purity, and pricing can vary
between suppliers. Below is a summary of key suppliers and their product offerings. For the
most current pricing and to obtain a Certificate of Analysis, it is recommended to visit the
suppliers' websites.
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) Product ] Available )
Supplier Purity . Price (USD)
Name/ID Quantities
MedChemExpres o
Calcitriol-13C3 >98% 5 ug ~$1,080
s
) ) 1,25- Certified 5 pg/mLin
Sigma-Aldrich ) o Contact for
. Dihydroxyvitamin  Reference ethanol, 1 mL L
(Cerilliant®) ) ) pricing
D3-13C3 solution  Material ampule
L o >99% Contact for
AG Scientific Calcitriol 1mg o
(unlabeled) pricing
o - N Contact for
TRC Calcitriol-d6 Not specified Not specified

pricing

Note: The table above provides a snapshot of available information and may not be exhaustive.

Researchers are encouraged to contact suppliers directly for the most up-to-date product

specifications and pricing. A Certificate of Analysis (CofA) should be requested from the

supplier to confirm the identity, purity, and isotopic enrichment of the product.

Quality Control Specifications

A Certificate of Analysis for Calcitriol-13C3 typically includes the following quality control

parameters to ensure the product's suitability for research applications.

Parameter

Typical Specification

Method

Chemical Identity

Conforms to structure

1H-NMR, BC-NMR, Mass

Spectrometry

Purity

298%

HPLC, LC-MS

Isotopic Enrichment

=99 atom % 13C

Mass Spectrometry

Appearance

White to off-white solid

Visual Inspection

Solubility

Soluble in ethanol, DMSO

As specified on the data sheet
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Experimental Protocols

The following are representative protocols for the synthesis and purification of Calcitriol-13C3,
based on established chemical and enzymatic methods for Calcitriol synthesis. These protocols
are for informational purposes and may require optimization based on specific laboratory
conditions and starting materials.

Synthesis of Calcitriol-13C3

The synthesis of Calcitriol-13C3 involves the introduction of three 13C atoms into the Calcitriol
molecule. A common strategy is to utilize a 13C-labeled precursor in the final steps of a
convergent synthesis. An enzymatic approach has also been described for the hydroxylation of
Vitamin D analogs.

Representative Chemical Synthesis:

A multi-step chemical synthesis is a common approach for producing Calcitriol and its labeled
analogs.[1] One of the key challenges is the stereoselective introduction of the hydroxyl
groups. A convergent synthesis strategy often involves the synthesis of two key fragments, the
A-ring and the CD-ring system, which are then coupled. For Calcitriol-13C3, the 13C labels are
typically incorporated into the side chain of the CD-ring fragment.

Representative Enzymatic Synthesis:

An alternative approach involves the use of enzymes to achieve specific hydroxylations. For
instance, a peroxygenase from Agrocybe aegerita (AaeUPO) has been used to catalyze the C-
25 hydroxylation of alfacalcidol (1a-hydroxyvitamin D3) to produce calcitriol in a single step.[2]
To produce Calcitriol-13C3 via this method, a 13C-labeled alfacalcidol precursor would be
required.

Reaction Scheme (Enzymatic):

Alfacalcidol-13C3 EEEAECSIEearier, Calcitriol-13C3

Click to download full resolution via product page
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Caption: Enzymatic synthesis of Calcitriol-13C3.

Purification of Calcitriol-13C3

Purification is a critical step to ensure the high purity of the final product, removing unreacted
starting materials, byproducts, and any unlabeled Calcitriol. High-performance liquid
chromatography (HPLC) is the most common method for the purification of Calcitriol and its
analogs.

HPLC Purification Protocol:
e Column: A reversed-phase C18 column is typically used.

o Mobile Phase: A gradient of water and an organic solvent such as acetonitrile or methanol is
commonly employed. The specific gradient will depend on the column and the specific
impurities to be separated.

o Detection: UV detection at a wavelength of approximately 265 nm is suitable for monitoring
the elution of Calcitriol.

o Fraction Collection: Fractions containing the purified Calcitriol-13C3 are collected based on
the retention time of a known standard.

e Solvent Evaporation: The solvent is removed from the collected fractions under reduced
pressure to yield the purified product.

o Purity Analysis: The purity of the final product is confirmed by analytical HPLC and mass
spectrometry.

Signaling Pathway and Experimental Workflow

The biological effects of Calcitriol are mediated through its binding to the Vitamin D Receptor
(VDR), a nuclear receptor that regulates gene expression.

Calcitriol Signaling Pathway

The following diagram illustrates the canonical signaling pathway of Calcitriol.
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Caption: Calcitriol signaling pathway.

Experimental Workflow: Synthesis and Purification
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The following diagram outlines a typical workflow for the synthesis and purification of
Calcitriol-13C3.
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Caption: Synthesis and purification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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